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Compound of Interest

Compound Name: Methyl prolinate hydrochloride

Cat. No.: B554962

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the stability and recommended storage
conditions for methyl prolinate hydrochloride. The information is compiled to assist
researchers and professionals in drug development in ensuring the integrity and purity of this
compound throughout its lifecycle in a research and development setting.

Physicochemical Properties

Methyl prolinate hydrochloride is the hydrochloride salt of the methyl ester of the amino acid
L-proline. Its fundamental properties are summarized in the table below.
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Chemical Name

Methyl L-prolinate
hydrochloride

[1](2]

(S)-Methyl pyrrolidine-2-

Synonyms carboxylate hydrochloride, H- [1]
Pro-OMe-HCI

CAS Number 2133-40-6 [1]

Molecular Formula CeH12CINO2 [1]

Molecular Weight 165.62 g/mol [1]
White to off-white crystalline

Appearance _ [1]
powder or solid

Melting Point 69-71 °C [2][3]
Soluble in water. Soluble in

Solubility chloroform and methanol [1][4]

(slightly).

Optical Rotation

[0]20/D = -31° to -33° (c=0.5to
1in H20)

[1](2]

Chemical Stability and Degradation

Methyl prolinate hydrochloride is generally considered stable under normal, recommended

storage conditions.[4] The hydrochloride salt form significantly enhances its stability compared
to the free base. This is a common strategy for amino acid esters to protect the ester group
from hydrolysis and other forms of degradation, thereby extending the compound's shelf life.[5]

[6]

The primary degradation pathway for methyl prolinate hydrochloride is the hydrolysis of the
methyl ester to form L-proline and methanol. This reaction is catalyzed by the presence of
water and can be accelerated by acidic or basic conditions.[7] The compound is also known to
be hygroscopic, meaning it readily absorbs moisture from the atmosphere, which can
contribute to its degradation.[3]
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Potential Degradation Pathway: Ester Hydrolysis

The fundamental chemical degradation of methyl prolinate hydrochloride involves the
hydrolysis of the ester linkage. This reaction is depicted in the following pathway diagram.

Ester Hydrolysis of Methyl Prolinate Hydrochloride

Methyl Prolinate Hydrochloride

+ H20 + H20
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. Methyl L-prolinate hydrochloride | 2133-40-6 [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b554962?utm_src=pdf-body
https://www.benchchem.com/product/b554962?utm_src=pdf-body-img
https://www.benchchem.com/product/b554962?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3116045.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 2.98%, for peptide synthesis | Sigma-Aldrich [sigmaaldrich.com]
o 3. fishersci.com [fishersci.com]

¢ 4. lobachemie.com [lobachemie.com]

e 5. quora.com [quora.com]

e 6. Reddit - The heart of the internet [reddit.com]

e 7.USH374765A - Method for extracting an amino acid ester from a hydrous solution of a
mineral acid salt thereof - Google Patents [patents.google.com]

 To cite this document: BenchChem. [Stability and Storage of Methyl Prolinate Hydrochloride:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b554962#stability-and-storage-conditions-for-methyl-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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